Cas no 1207003-04-0 (3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea)

• Product name: 3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea
• CAS No: 1207003-04-0
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 6329371
• PubChem ID: 45502852

3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea
• 3-(2,3-dimethylphenyl)-1-{3-[(6-methylpyridazin-3-yl)oxy]phenyl}urea
• SR-01000924125
• SR-01000924125-1
• F5642-0003
• VU0649512-1
• 1-(2,3-dimethylphenyl)-3-[3-(6-methylpyridazin-3-yl)oxyphenyl]urea
• 1207003-04-0
• 1-(2,3-dimethylphenyl)-3-(3-((6-methylpyridazin-3-yl)oxy)phenyl)urea
• AKOS024516295

• Inchi： 1S/C20H20N4O2/c1-13-6-4-9-18(15(13)3)22-20(25)21-16-7-5-8-17(12-16)26-19-11-10-14(2)23-24-19/h4-12H,1-3H3,(H2,21,22,25)
• InChI Key： FKUANYOPMFEKNX-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1=CC=CC(=C1)NC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 348.15862589g/mol
• Monoisotopic Mass: 348.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea

Comprehensive Overview of 3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea (CAS No. 1207003-04-0): Properties, Applications, and Research Insights

The compound 3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea (CAS No. 1207003-04-0) is a synthetic urea derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. Its heterocyclic framework, featuring a pyridazine moiety and a dimethylphenyl group, contributes to its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in computational chemistry and high-throughput screening. The structural complexity of 3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea makes it a promising candidate for modulating specific enzyme pathways or receptor interactions. Studies suggest its potential role in addressing inflammatory diseases and metabolic disorders, topics frequently searched in academic and medical communities.

From an agrochemical perspective, this compound’s phenylurea backbone and pyridazine ring may offer herbicidal or fungicidal properties. With growing global emphasis on food security and eco-friendly pesticides, researchers are investigating its efficacy against resistant weed strains. The compound’s structure-activity relationship (SAR) is a focal point for optimizing its bioavailability and environmental persistence.

Synthetic routes to CAS No. 1207003-04-0 often involve multi-step organic reactions, including aryloxy coupling and urea formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity assessment. The compound’s logP and solubility profiles are also key parameters for industrial applications, frequently queried in pharmacokinetic studies.

Emerging trends like AI-driven drug design and green chemistry have further amplified interest in this molecule. Its compatibility with fragment-based drug discovery and crystal engineering highlights its versatility. As regulatory agencies prioritize safer chemical alternatives, 3-(2,3-dimethylphenyl)-1-{3-(6-methylpyridazin-3-yl)oxyphenyl}urea could play a pivotal role in next-generation formulations.

In summary, CAS No. 1207003-04-0 represents a compelling case study at the intersection of medicinal chemistry and agrochemical innovation. Its dual potential in therapeutic development and crop science underscores the importance of continued research. For laboratories and industries seeking novel bioactive compounds, this urea derivative offers a rich avenue for exploration.